Cas no 1049758-67-9 (2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride)

• Product Name: 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride
• CAS No: 1049758-67-9
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 319.226801872253
• MDL: MFCD07841706
• CID: 5069412
• PubChem ID: 16277033
• Update Time: 2025-07-17

2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[2-(morpholin-4-ylmethyl)phenyl]methyl}acetamide hydrochloride
• 2-chloro-N-[[2-(morpholin-4-ylmethyl)phenyl]methyl]acetamide;hydrochloride
• 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride

• MDL： MFCD07841706
• Inchi： 1S/C14H19ClN2O2.ClH/c15-9-14(18)16-10-12-3-1-2-4-13(12)11-17-5-7-19-8-6-17;/h1-4H,5-11H2,(H,16,18);1H
• InChI Key： PPOXWDDHVHYOLJ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC=CC=1CN1CCOCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Topological Polar Surface Area: 41.6

2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride

Introduction to 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride (CAS No. 1049758-67-9)

2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride, a compound with the CAS number 1049758-67-9, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest among scientists and researchers. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular formula of 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride can be broken down into its constituent parts, which include a chloro group, an acetamide moiety, and a morpholinomethyl substituent attached to a phenyl ring. These components not only define its chemical structure but also play crucial roles in determining its interactions with biological targets. The presence of the chloro group, for instance, can influence the compound's lipophilicity and reactivity, while the morpholinomethyl group is known for its ability to enhance solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that can modulate various biological pathways. 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride has emerged as a compound of interest due to its potential pharmacological effects. Studies have suggested that this molecule may interact with specific enzymes and receptors, leading to therapeutic benefits in areas such as inflammation, pain management, and neurodegenerative diseases. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

The synthesis of 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of the phenyl ring substituted with a morpholinomethyl group, followed by the introduction of an acetamide moiety and a chloro group. Each step in the synthesis must be carefully monitored to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it possible to produce this compound on an industrial scale.

The pharmacological profile of 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride has been the focus of numerous preclinical studies. These studies have revealed that the compound exhibits potent activity against various disease models. For instance, research indicates that it may inhibit the activity of enzymes involved in inflammatory responses, thereby reducing symptoms associated with chronic inflammation. Additionally, the compound has shown potential in alleviating pain by interacting with pain-signaling pathways.

In vitro studies have further characterized the mechanism of action of 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride. These studies have demonstrated that the compound can modulate the activity of specific kinases and transcription factors, which are critical regulators of cellular processes. By interfering with these pathways, the compound may be able to exert its therapeutic effects. Moreover, its ability to cross the blood-brain barrier suggests that it could be effective in treating central nervous system disorders.

The safety profile of 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride is another important aspect that has been thoroughly evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at doses relevant to therapeutic use. However, as with any pharmaceutical agent, careful consideration must be given to potential side effects and interactions with other drugs. Ongoing clinical trials are designed to provide more comprehensive data on its safety and efficacy in human subjects.

The development of new drugs is often a lengthy and complex process, but compounds like 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride offer hope for novel therapeutic interventions. By leveraging advances in chemical synthesis and pharmacological research, scientists are able to identify and develop molecules that address unmet medical needs. The continued investigation into this compound and similar derivatives holds promise for future breakthroughs in medicine.

In conclusion, 2-chloro-N-[[2-(morpholinomethyl)phenyl]methyl]acetamide;hydrochloride (CAS No. 1049758-67-9) is a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structure and biological activities make it a valuable tool for research into various diseases. As our understanding of its properties grows, so too does the likelihood that it will contribute to the development of new treatments that improve human health.